Cas no 128991-31-1 (3-Pyridinecarbonitrile, 2-[(cyanomethyl)thio]-4,6-dimethyl-)

• Product Name: 3-Pyridinecarbonitrile, 2-[(cyanomethyl)thio]-4,6-dimethyl-
• CAS No: 128991-31-1
• MF: C₁₀H₉N₃S
• MW: 203.263560056686
• CID: 1223783
• Update Time: 2024-08-03

3-Pyridinecarbonitrile, 2-[(cyanomethyl)thio]-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-[(cyanomethyl)thio]-4,6-dimethyl-

• Inchi： 1S/C10H9N3S/c1-7-5-8(2)13-10(9(7)6-12)14-4-3-11/h5H,4H2,1-2H3
• InChI Key： MVFNITVYRBUMEO-UHFFFAOYSA-N
• SMILES： C1(SCC#N)=NC(C)=CC(C)=C1C#N

Computed Properties

• Exact Mass: 237.01294

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 376.8±42.0 °C(Predicted)
• PSA: 60.47
• pka: -0.29±0.37(Predicted)